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Compound of Interest

Compound Name: 3-Hydroxycyclopentanone

Cat. No.: B2513457 Get Quote

For laboratory professionals engaged in research, development, and scientific analysis, the

safe handling and disposal of chemical reagents are of paramount importance. This document

provides a detailed, step-by-step protocol for the proper disposal of 3-
Hydroxycyclopentanone, ensuring the safety of laboratory personnel and compliance with

environmental regulations.

Hazard and Safety Summary
Prior to handling, it is crucial to be aware of the hazards associated with 3-
Hydroxycyclopentanone. The following table summarizes key safety information.

Property Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PubChem[1]

Primary Hazards Irritant PubChem[1]

Molecular Formula C₅H₈O₂ PubChem[1]

Molecular Weight 100.12 g/mol PubChem[1]

Personal Protective Equipment (PPE)
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When handling 3-Hydroxycyclopentanone, especially during disposal procedures, the use of

appropriate personal protective equipment is mandatory.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A laboratory coat or chemical-resistant apron is required.

Respiratory Protection: If working outside of a ventilated area or if there is a risk of aerosol

formation, use a NIOSH-approved respirator.[2]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 3-Hydroxycyclopentanone is through a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2] Do

not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[2]

Step 1: Waste Segregation and Collection

Unused Product: Unused 3-Hydroxycyclopentanone should be treated as hazardous

chemical waste.

Contaminated Materials: Any materials that have come into contact with 3-
Hydroxycyclopentanone, such as pipette tips, gloves, and absorbent pads, must also be

disposed of as hazardous waste.

Empty Containers: "Empty" containers that previously held 3-Hydroxycyclopentanone
should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of

as hazardous waste. The rinsed container can then be disposed of according to local

regulations.[2]

Step 2: Waste Container Management

Container Selection: Use a compatible, leak-proof container for waste collection.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "3-Hydroxycyclopentanone". Include the date of waste accumulation.
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Storage: Keep the waste container securely closed and store it in a designated, well-

ventilated hazardous waste accumulation area.

Step 3: Institutional Waste Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the labeled hazardous waste container.

Documentation: Complete any required waste disposal forms or documentation as per your

institution's protocols.

Spill and Emergency Procedures
In the event of a spill of 3-Hydroxycyclopentanone:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation, preferably within a chemical fume hood.

Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material.

Collect: Collect the absorbent material and any contaminated surfaces into a sealed, labeled

container for disposal as hazardous waste.

Clean: Wash the spill site after the material has been removed.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxycyclopentanone.
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Caption: Disposal workflow for 3-Hydroxycyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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